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Compound of Interest

Compound Name: Broquinaldol

CAS No.: 15599-52-7

Cat. No.: B098669

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Broquinaldol, a synthetic halogenated derivative of 8-hydroxyquinoline, is a compound of

interest for its potential antimicrobial activities. This technical guide provides a comprehensive

overview of its chemical properties, structure, synthesis, and proposed mechanisms of action,

tailored for a scientific audience engaged in drug discovery and development.

Chemical Structure and Identification
Broquinaldol is chemically known as 5,7-dibromo-2-methylquinolin-8-ol. Its structure is

characterized by a quinoline core, substituted with two bromine atoms at positions 5 and 7, a

methyl group at position 2, and a hydroxyl group at position 8.
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Identifier Value

IUPAC Name 5,7-dibromo-2-methylquinolin-8-ol[1]

SMILES CC1=NC2=C(C=C1)C(=CC(=C2O)Br)Br[1]

InChI
InChI=1S/C10H7Br2NO/c1-5-2-3-6-7(11)4-

8(12)10(14)9(6)13-5/h2-4,14H,1H3[1]

CAS Number 15599-52-7

Physicochemical Properties
A summary of the key physicochemical properties of Broquinaldol is presented below. These

properties are crucial for understanding its behavior in biological systems and for formulation

development.

Property Value Source

Molecular Formula C₁₀H₇Br₂NO [1]

Molecular Weight 316.98 g/mol [1]

Melting Point 126.9-128.5 °C

Boiling Point

Not experimentally reported

(likely decomposes).

Predicted: ~363.74 °C

Solubility

Poorly soluble in water.

Soluble in organic solvents

such as ethanol, methanol,

and Dimethyl Sulfoxide

(DMSO).[2]

Appearance
Likely a solid at room

temperature.
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Synthesis of Broquinaldol
Two common methods for the synthesis of Broquinaldol (5,7-dibromo-2-methylquinolin-8-ol)

are detailed below.

Method 1: Bromination in Methanol

This procedure is adapted from a method described for the synthesis of 5,7-dibromo-2-

methylquinolin-8-ol.[3]

Materials:

8-hydroxy-2-methylquinoline

Bromine

Methanol (MeOH)

Sodium bicarbonate (NaHCO₃)

Sodium sulfite (Na₂SO₃)

Water (H₂O)

Procedure:

Prepare a solution of bromine in methanol.

In a separate flask, create a mixture of 8-hydroxy-2-methylquinoline and sodium

bicarbonate in methanol.

Add the bromine solution to the 8-hydroxy-2-methylquinoline mixture.

Stir the reaction mixture at room temperature.

Quench the reaction by adding sodium sulfite.

Filter the resulting mixture and wash the solid with water.
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Dry the collected white solid under vacuum to obtain the crude Broquinaldol product.

Method 2: Bromination in Chloroform

This alternative method utilizes a different solvent for the bromination reaction.

Materials:

8-hydroxyquinoline

Bromine

Chloroform (CHCl₃)

Acetonitrile (CH₃CN)

5% Sodium bicarbonate solution (NaHCO₃)

Sodium sulfate (Na₂SO₄)

Procedure:

Dissolve 8-hydroxyquinoline in chloroform.

Prepare a solution of bromine in chloroform.

Add the bromine solution dropwise to the 8-hydroxyquinoline solution over a period of 5

minutes.

Stir the mixture at room temperature for 1 hour.

During the reaction, the quinoline salt may precipitate. After the reaction is complete,

dissolve the resulting solid in acetonitrile.

Wash the organic layer with a 5% sodium bicarbonate solution and then dry it over sodium

sulfate.

Evaporate the solvent under reduced pressure to yield the crude product, which may be a

mixture of mono- and di-brominated species.
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Purification of Broquinaldol
The crude Broquinaldol synthesized by the methods above can be purified by

recrystallization.

Protocol:

Dissolve the crude Broquinaldol product in boiling ethanol.

Allow the solution to cool slowly to room temperature.

Single crystals of pure Broquinaldol will form.

Collect the crystals by filtration and dry them.

Analytical Characterization
Detailed analytical data is essential for the structural confirmation and purity assessment of

Broquinaldol.
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Analytical Technique Data

¹H NMR (DMSO-d₆)

¹H NMR data for the closely related 5,7-

dibromo-8-hydroxyquinoline shows

characteristic aromatic proton signals. For

Broquinaldol, one would expect additional

signals corresponding to the methyl group

protons. A reported spectrum for 5,7-dibromo-8-

hydroxyquinoline in DMSO shows peaks at

approximately 8.98 (dd), 8.46 (dd), 7.85 (s),

7.77 (dd), and 3.37 (s) ppm.

¹³C NMR

Expected signals would correspond to the ten

carbon atoms of the dibrominated methyl-

quinoline core.

Infrared (IR) Spectroscopy

The IR spectrum would show characteristic

absorption bands for the O-H stretching of the

hydroxyl group, C-H stretching of the aromatic

and methyl groups, C=C and C=N stretching of

the quinoline ring, and C-Br stretching.

Mass Spectrometry (MS)

The mass spectrum should show a molecular

ion peak corresponding to the molecular weight

of Broquinaldol (316.98 g/mol ), with a

characteristic isotopic pattern due to the

presence of two bromine atoms.

Proposed Mechanism of Action
The precise signaling pathways modulated by Broquinaldol have not been fully elucidated.

However, based on its structural similarity to other 8-hydroxyquinoline derivatives, its

antimicrobial activity is likely attributed to two primary mechanisms: disruption of metal ion

homeostasis and induction of oxidative stress in bacteria, and damage to the cell wall and

membrane in fungi.

Antibacterial Mechanism
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The proposed antibacterial action of 8-hydroxyquinolines involves the chelation of essential

metal ions, leading to the disruption of cellular processes and the generation of reactive oxygen

species (ROS).
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Caption: Proposed antibacterial mechanism of Broquinaldol.

Antifungal Mechanism
In fungi, 8-hydroxyquinoline derivatives are thought to exert their effect by damaging the cell

wall and compromising the integrity of the cytoplasmic membrane.
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Caption: Proposed antifungal mechanism of Broquinaldol.

Conclusion
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Broquinaldol presents a compelling scaffold for the development of novel antimicrobial

agents. This guide has summarized its fundamental chemical properties, provided detailed

experimental protocols for its synthesis and purification, and outlined its likely mechanisms of

action based on the broader class of 8-hydroxyquinoline compounds. Further research is

warranted to fully elucidate its specific biological targets and signaling pathways to optimize its

therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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